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Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B15594137

Pterisolic Acid A: A Technical Overview
Abstract

Pterisolic acid A is a naturally occurring diterpenoid compound first isolated from the fern
Pteris semipinnata. This technical guide provides a comprehensive overview of its chemical
properties, including its CAS number and molecular formula. Detailed experimental protocols
for its isolation and characterization are presented. While direct biological activity and
associated signaling pathways for Pterisolic acid A are not extensively documented in current
scientific literature, this guide summarizes the known biological activities of extracts from Pteris
semipinnata and related compounds, providing a basis for future research into the therapeutic
potential of Pterisolic acid A.

Chemical and Physical Properties

Pterisolic acid A is classified as an ent-kaurane diterpenoid. Its fundamental chemical and
physical properties are summarized below.
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Property Value Reference
CAS Number 1401419-85-9 [1]
Molecular Formula C20H2605 [1]
Molecular Weight 346.42 g/mol [1]
Appearance Amorphous powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Biological Context and Potential

Pterisolic acid A is a constituent of Pteris semipinnata, a fern that has been traditionally used
in some cultures for various medicinal purposes.[1] Plants of the genus Pteris are known to
produce a variety of bioactive compounds, including diterpenoids, flavonoids, and
sesquiterpenoids.[2] Extracts from Pteris species have been reported to exhibit a range of
pharmacological activities, including antitumor, antifungal, and antibacterial properties.[2]

While specific studies on the biological activities of Pterisolic acid A are not available in the
reviewed literature, related compounds and extracts from the source plant, Pteris semipinnata,
have demonstrated noteworthy biological effects. For instance, extracts of Pteris semipinnata
have been investigated for their antioxidant activities. Furthermore, other natural acids have
been observed to possess anti-inflammatory and anticancer properties through various
mechanisms of action.[3][4][5]

Given the biological activities of related compounds and the traditional use of the source plant,
Pterisolic acid A represents a molecule of interest for further pharmacological investigation,
particularly in the areas of anti-inflammatory and anticancer research.

Experimental Protocols

The following section details the experimental procedures for the isolation and structural
elucidation of Pterisolic acid A from Pteris semipinnata.
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Extraction and Isolation

The isolation of Pterisolic acid A can be achieved through a multi-step extraction and
chromatographic process.

o Plant Material Collection and Preparation: The aerial parts of Pteris semipinnata are
collected, air-dried, and pulverized.

o Extraction: The powdered plant material is extracted with 95% ethanol under reflux
conditions. The resulting extract is then concentrated under reduced pressure to yield a
crude residue.

o Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned
with ethyl acetate and n-butanol to separate compounds based on their polarity.

o Chromatographic Separation: The ethyl acetate fraction, which contains Pterisolic acid A, is
subjected to repeated column chromatography. This may involve silica gel, Sephadex LH-20,
and preparative HPLC to isolate the pure compound.

Structural Elucidation

The chemical structure of Pterisolic acid A is determined using a combination of
spectroscopic techniques:

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-
ESI-MS) is used to determine the exact molecular weight and elemental composition,
confirming the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
HMBC, and NOESY) NMR experiments are conducted to establish the connectivity of atoms
and the relative stereochemistry of the molecule.

Signaling Pathways: A Hypothetical Framework

As there is no specific research on the signaling pathways modulated by Pterisolic acid A, this
section presents a hypothetical workflow for investigating its potential anti-inflammatory activity,
a common property of similar natural products. A primary pathway often implicated in
inflammation is the Nuclear Factor-kappa B (NF-kB) signaling pathway.
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Investigating Anti-Inflammatory Effects Workflow

The following diagram outlines a potential experimental workflow to assess the anti-
inflammatory properties of Pterisolic acid A and its effect on the NF-kB pathway.
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In Vitro Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Potent anti-inflammatory activity of ursolic acid, a triterpenoid antioxidant, is mediated
through suppression of NF-kB, AP-1 and NF-AT - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Ursolic Acid-Based Derivatives as Potential Anti-Cancer Agents: An Update - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. The anticancer activity of bile acids in drug discovery and development - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Pterisolic acid A CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594137#pterisolic-acid-a-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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